Cas no 1040309-94-1 (3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine)

3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine is a pyridine derivative featuring chloro and trifluoromethyl substituents, which enhance its reactivity and stability in synthetic applications. The ethoxypropyl amine moiety improves solubility in organic solvents, facilitating its use as an intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in the development of bioactive compounds. The compound’s well-defined structure allows for precise functionalization, supporting its role in cross-coupling reactions and heterocyclic chemistry. Suitable for research and industrial applications, it offers a balance of reactivity and handling safety under controlled conditions.
3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine structure
1040309-94-1 structure
Product Name:3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine
CAS No:1040309-94-1
MF:C11H14ClF3N2O
MW:282.689872264862
CID:4677836
Update Time:2025-06-13

3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)pyridin-2-amine
    • 3-CHLORO-N-(3-ETHOXYPROPYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINAMINE
    • 3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine
    • Inchi: 1S/C11H14ClF3N2O/c1-2-18-5-3-4-16-10-9(12)6-8(7-17-10)11(13,14)15/h6-7H,2-5H2,1H3,(H,16,17)
    • InChI Key: CRVHMOINGNXXNR-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1NCCCOCC

Computed Properties

  • Exact Mass: 282.075
  • Monoisotopic Mass: 282.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2

3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM484742-1g
3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)pyridin-2-amine
1040309-94-1 95%
1g
$149 2022-06-14
Chemenu
CM484742-5g
3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)pyridin-2-amine
1040309-94-1 95%
5g
$446 2022-06-14
TRC
C045775-125mg
3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine
1040309-94-1
125mg
$ 230.00 2022-06-06
TRC
C045775-250mg
3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine
1040309-94-1
250mg
$ 375.00 2022-06-06
Matrix Scientific
053280-500mg
3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine
1040309-94-1
500mg
$237.00 2021-06-27
Matrix Scientific
053280-2.500g
3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine
1040309-94-1
2.500g
$720.00 2021-06-27

Additional information on 3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine

Research Briefing on 3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine (CAS: 1040309-94-1)

3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine (CAS: 1040309-94-1) is a pyridine derivative with significant potential in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural features, including a trifluoromethyl group and an ethoxypropyl amine moiety, which contribute to its bioactivity and potential applications in drug discovery. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for further development.

Recent research has focused on the synthesis and optimization of 3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process starting from 2-amino-5-(trifluoromethyl)pyridine, followed by chlorination and subsequent coupling with 3-ethoxypropylamine. This advancement is critical for enabling further pharmacological evaluations and potential commercialization.

Pharmacological investigations have revealed that 3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine exhibits inhibitory activity against specific kinase targets, particularly those involved in inflammatory pathways. In vitro studies demonstrated its potency in suppressing pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary in vivo studies in murine models showed reduced inflammation markers with minimal toxicity, highlighting its therapeutic potential.

The compound's mechanism of action has been elucidated through structural-activity relationship (SAR) studies. The trifluoromethyl group at the 5-position of the pyridine ring enhances binding affinity to target proteins, while the ethoxypropyl side chain improves solubility and pharmacokinetic properties. Molecular docking simulations have further confirmed its interaction with key residues in the active site of target kinases, providing a foundation for future drug design efforts.

Despite these promising findings, challenges remain in the development of 3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine as a therapeutic agent. Current research is addressing its metabolic stability and potential off-target effects. Recent advancements in prodrug strategies and formulation technologies aim to overcome these limitations, with several patents filed in 2023 showcasing innovative approaches to enhance its bioavailability and target specificity.

In conclusion, 3-Chloro-N-(3-ethoxypropyl)-5-(trifluoromethyl)-2-pyridinamine represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, combined with promising pharmacological data, position it as a viable candidate for further development. Ongoing studies are expected to provide deeper insights into its therapeutic potential and pave the way for clinical applications in the near future.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.